6-Bromo-8-fluoroquinazolin-4-ol
Overview
Description
6-Bromo-8-fluoroquinazolin-4-ol is a chemical compound with the linear formula C8H4BrFN2O . It is used in scientific research and has various applications, such as drug discovery and synthesis of organic compounds.
Molecular Structure Analysis
The molecular structure of 6-Bromo-8-fluoroquinazolin-4-ol is represented by the InChI code1S/C8H4BrFN2O/c9-4-1-5-7(6(10)2-4)11-3-12-8(5)13/h1-3H,(H,11,12,13) . This indicates that the molecule consists of a quinazolinol core with bromine and fluorine substituents. Physical And Chemical Properties Analysis
6-Bromo-8-fluoroquinazolin-4-ol is a solid at room temperature . It has a molecular weight of 243.03 g/mol . The compound has a boiling point of approximately 354.9±52.0 C at 760 mmHg .Scientific Research Applications
Resonance Raman Characterization and Absorption Spectroscopy
6-Bromo-8-fluoroquinazolin-4-ol and its derivatives are analyzed through resonance Raman characterization and absorption spectroscopy. These methods are used to better understand the forms of ground-state species in aqueous solutions and examine their properties. For instance, the study by An et al. (2009) focused on 8-bromo-7-hydroxyquinolinyl group (BHQ) derivatives, revealing that the neutral form of BHQ-OAc is the major species in neutral aqueous solution, and there's a notable increase in the amount of the anionic form and a decrease in the tautomeric form compared to its analogs in neutral aqueous solution (An et al., 2009).
Photoreaction and Photonucleophilic Aromatic Substitution
The photoreaction of 6-fluoroquinolones and their derivatives in aqueous solution can lead to the formation of 6-hydroxy derivatives. Cuquerella et al. (2004) studied the photoreaction of norfloxacin and similar compounds, suggesting a mechanism involving direct attack by hydroxide anions to the excited triplet state with subsequent release of fluoride (Cuquerella, Bosca & Miranda, 2004).
Synthesis and Conformational Analysis
Compounds related to 6-Bromo-8-fluoroquinazolin-4-ol, such as isoquinolines, are synthesized and analyzed for their stereochemical and conformational properties using methods like NMR, X-ray measurements, and DFT calculations. For instance, Martinek et al. (2000) synthesized a set of oxazaphosphorino isoquinolines and analyzed their stereochemical and conformational behavior, indicating new distorted conformational states in solution (Martinek et al., 2000).
Vibrational Spectroscopic Investigations and DFT Studies
The vibrational spectroscopic methods like FTIR and FT-Raman, along with ab initio and DFT studies, are used to analyze compounds similar to 6-Bromo-8-fluoroquinazolin-4-ol. Arjunan et al. (2009) conducted such a study on 7-bromo-5-chloro-8-hydroxyquinoline (BCHQ), comparing experimental vibrational frequencies with those obtained theoretically (Arjunan et al., 2009).
Safety And Hazards
The compound is labeled with the signal word “Warning” and is associated with the hazard statements H302, H315, H319, H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
properties
IUPAC Name |
6-bromo-8-fluoro-3H-quinazolin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4BrFN2O/c9-4-1-5-7(6(10)2-4)11-3-12-8(5)13/h1-3H,(H,11,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CXKSQZXRXUJVGQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C2=C1C(=O)NC=N2)F)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4BrFN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Bromo-8-fluoroquinazolin-4-ol | |
CAS RN |
1209498-47-4 |
Source
|
| Record name | 6-bromo-8-fluoroquinazolin-4-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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